Tert-butyl 4'-methylbiphenyl-2-carboxylate
Cat. No. B056878
Key on ui cas rn:
114772-36-0
M. Wt: 268.3 g/mol
InChI Key: OWEDFWZJRNPJIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06369266B1
Procedure details
A 100-ml flask was charged with 5 ml of toluene and 2.12 g (10 mmol) of 4′-methyl-2-biphenylcarboxylic acid, and they were vigorously stirred. To this mixture was added dropwise 0.18 ml (2 mmol) of phosphorus oxytrichloride, and isobutene gas (98 mmol) was introduced to the mixture at a flow rate of 1.2 liter/min for 2 minutes. The resulting mixture was stirred at room temperature for 6 hours. After having confirmed that almost all of the peaks ascribed to 4′-methyl-2-biphenylcarboxylic acid disappeared by HPLC, the reaction solution was washed with a 1.5 M aqueous sodium hydroxide. The reaction solution was dried over anhydrous magnesium sulfate, and then the mixture was concentrated by distilling off toluene by using a rotary evaporator, to give 2.63 g of tert-butyl 4′-methyl-2-biphenylcarboxylate as crystals (yield: 98% based on 4′-methyl-2-biphenylcarboxylic acid, purity by HPLC: 99.9%). Incidentally, the obtained compound had the same physical properties as those of the compound obtained in Example II-1.
Yield
98%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[C:9]([C:14]([OH:16])=[O:15])=[CH:10][CH:11]=[CH:12][CH:13]=2)=[CH:4][CH:3]=1.O=P(Cl)(Cl)Cl.[CH2:22]=[C:23]([CH3:25])[CH3:24]>C1(C)C=CC=CC=1>[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[C:9]([C:14]([O:16][C:23]([CH3:25])([CH3:24])[CH3:22])=[O:15])=[CH:10][CH:11]=[CH:12][CH:13]=2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.18 mL
|
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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|
Name
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|
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Quantity
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98 mmol
|
|
Type
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reactant
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|
Smiles
|
C=C(C)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
|
CC1=CC=C(C=C1)C=1C(=CC=CC1)C(=O)O
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Step Three
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Name
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|
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Quantity
|
2.12 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC=C(C=C1)C=1C(=CC=CC1)C(=O)O
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|
Name
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|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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were vigorously stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
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|
Details
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was introduced to the mixture at a flow rate of 1.2 liter/min for 2 minutes
|
|
Duration
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2 min
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STIRRING
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Type
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STIRRING
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|
Details
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The resulting mixture was stirred at room temperature for 6 hours
|
|
Duration
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6 h
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WASH
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Type
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WASH
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Details
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the reaction solution was washed with a 1.5 M aqueous sodium hydroxide
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The reaction solution was dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the mixture was concentrated
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
by distilling off toluene
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
a rotary evaporator
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=CC=C(C=C1)C=1C(=CC=CC1)C(=O)OC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.63 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
